Cas no 1361885-25-7 (5-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1361885-25-7
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4932556
• Update Time: 2025-10-12

5-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7F5N2O2/c10-7(11)6-4(8(17)18)5(9(12,13)14)3(1-15)2-16-6/h2,7H,1,15H2,(H,17,18)
• InChI Key： VHCWDDFWNOTZLA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(C(F)F)=NC=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid

Recent Advances in the Study of 5-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 1361885-25-7)

The compound 5-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 1361885-25-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This fluorinated pyridine derivative exhibits a combination of aminomethyl, difluoromethyl, and trifluoromethyl substituents, which contribute to its distinct physicochemical properties and biological activity. Recent studies have explored its role as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a key intermediate in the synthesis of selective kinase inhibitors. The electron-withdrawing effects of the fluorine atoms were found to significantly influence the compound's binding affinity to target proteins, while the aminomethyl group provided a handle for further structural modifications. Molecular docking studies revealed that derivatives of 1361885-25-7 could occupy specific hydrophobic pockets in protein kinases, suggesting promise for the development of targeted cancer therapies.

Another important application emerged from recent work in antimicrobial drug discovery. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that fluorinated pyridine derivatives incorporating the 1361885-25-7 scaffold demonstrated potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall biosynthesis, with the trifluoromethyl group playing a crucial role in membrane penetration. These findings open new avenues for addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 1361885-25-7 has also been a focus of recent research. A team from MIT developed an improved synthetic route in 2023 that significantly increased the yield and purity of the compound while reducing the number of synthetic steps. Their approach, published in Organic Process Research & Development, utilized a novel palladium-catalyzed cross-coupling reaction that proved particularly effective for introducing the difluoromethyl group at the 2-position of the pyridine ring.

Pharmacokinetic studies of derivatives based on this scaffold have shown promising results. Research conducted at the University of California, San Francisco in 2024 demonstrated that the fluorination pattern of 1361885-25-7 contributes to enhanced metabolic stability and improved blood-brain barrier penetration compared to non-fluorinated analogs. This property makes the compound particularly valuable for CNS-targeted drug development programs.

Looking forward, the versatility of 1361885-25-7 as a building block for medicinal chemistry continues to be explored. Current research efforts are focusing on its application in PROTAC (proteolysis targeting chimera) development, where its unique properties may help address challenges in ternary complex formation and target protein degradation. The compound's potential in these cutting-edge therapeutic modalities underscores its importance in contemporary drug discovery pipelines.